Cas no 52374-17-1 (Benzenesulfonamide, N-hexyl-3-nitro-)

• Product Name: Benzenesulfonamide, N-hexyl-3-nitro-
• CAS No: 52374-17-1
• MF: C₁₂H₁₈N₂O₄S
• MW: 286.347321987152
• CID: 359810
• PubChem ID: 19203725
• Update Time: 2025-04-19

Benzenesulfonamide, N-hexyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-hexyl-3-nitro-
• N-hexyl-3-nitrobenzenesulfonamide
• AKOS003041138
• N-Hexyl-3-nitrobenzene-1-sulfonamide
• 52374-17-1
• DTXSID20598196

• MDL： MFCD05659927
• Inchi： 1S/C12H18N2O4S/c1-2-3-4-5-9-13-19(17,18)12-8-6-7-11(10-12)14(15)16/h6-8,10,13H,2-5,9H2,1H3
• InChI Key： OOQRQJRKOPBRCC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(NCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 286.09884
• Monoisotopic Mass: 286.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 89.31